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Compound of Interest

Compound Name: BCI-137

Cat. No.: B1667843

For immediate reference, BCI-137 (Argonaute-2 Inhibitor) is classified as a non-hazardous
substance. Consequently, a formal Safety Data Sheet (SDS) with specific disposal protocols is
not mandated under regulations such as the European Union's REACH directive. However,
adherence to prudent laboratory practices for chemical waste management is essential to
ensure a safe and compliant research environment. This guide provides detailed procedures
for the proper disposal of BCI-137 in both solid form and in solution.

Key Chemical and Physical Properties

A clear understanding of a compound's properties is foundational to its safe handling and
disposal. The following table summarizes the relevant data for BCI-137.
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Chemical Name

2-(2,3-Dioxo-1,2,3,4-
tetrahydroquinoxaline-6-

sulfonamido) propanoic acid

[1]

Ago2 Inhibitor, BCI137, N-

Synonyms ((2,3-Dihydroxy-6- [1]
quinoxalinyl)sulfonyl)alanine

CAS Number 112170-24-8 [2]

Molecular Formula C11H11N306S [2]

Molecular Weight 313.29 g/mol [2]
White to off-white or gray-white

Appearance , [3]
solid

N Soluble in DMSO (up to 100

Solubility [2][4]
mg/mL)
Solid: 2-8°C for short term,

Storage -20°C for long term. Solution: [2][3][5]
-20°C or -80°C.

Toxicity Standard Handling [4]

Experimental Protocols for Disposal

The appropriate disposal procedure for BCI-137 depends on its physical state (solid or in

solution). Always consult your institution's Environmental Health and Safety (EHS) guidelines

before proceeding, as local regulations may vary.

Disposal of Solid BCI-137

Unused or surplus solid BCI-137 should be managed as non-hazardous chemical waste.

Methodology:
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Containerization: Place the solid BCI-137 in a clearly labeled, sealed container. The original
manufacturer's container is ideal. If using a different container, ensure it is compatible and
properly labeled with the full chemical name ("BCI-137, Argonaute-2 Inhibitor") and marked
as "Non-Hazardous Waste for Disposal.”

Segregation: While BCI-137 is non-hazardous, it is good practice to segregate it from other
chemical waste streams to prevent accidental mixing.

Waste Pickup: Arrange for disposal through your institution's chemical waste program. Do
not discard solid chemical waste in the regular trash unless explicitly permitted by your EHS
office.

Disposal of BCI-137 Solutions

BCI-137 is frequently dissolved in dimethyl sulfoxide (DMSO) for experimental use. The
disposal of these solutions must account for the properties of the solvent.

Methodology:

o Waste Collection: Collect all waste solutions containing BCI-137 and DMSO in a dedicated,
properly sealed, and compatible waste container. Typically, these are plastic-coated glass
bottles or polyethylene containers suitable for organic solvent waste.

o Labeling: Clearly label the waste container as "Hazardous Waste" (due to the DMSO
solvent), and list all constituents, including "BCI-137" and "Dimethyl Sulfoxide," with their
approximate concentrations.

o Storage: Store the sealed waste container in a designated satellite accumulation area, away
from heat and ignition sources, as DMSO is a combustible liquid.

o Disposal Request: When the container is nearly full, submit a chemical waste pickup request

through your institutional EHS office. Do not pour DMSO solutions down the drain.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of BCI-
137.
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Start: BCI-137 Waste

Is the waste in solid form?

Place in a labeled, Collect in a labeled,
sealed container for sealed container for
non-hazardous solid waste. hazardous solvent waste.

Dispose via institutional Dispose via institutional
chemical waste program. hazardous waste program.

Click to download full resolution via product page

Caption: BCI-137 Disposal Decision Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of BCI-137: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667843#bci-137-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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